(4E)-2-Methyl-4-[(prop-1-yn-1-yl)imino]pent-2-enenitrile

• CAS No.: 646055-08-5
• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-methyl-4-prop-1-ynyliminopent-2-enenitrile
• InChI: InChI=1S/C9H10N2/c1-4-5-11-9(3)6-8(2)7-10/h6H,1-3H3
• InChI Key: JZBZTAFDWSUCOH-UHFFFAOYSA-N
• Canonical SMILES: CC#CN=C(C)C=C(C)C#N

Description

(4E)-2-Methyl-4-[(prop-1-yn-1-yl)imino]pent-2-enenitrile is an organic compound with a unique structure that includes a nitrile group and an imine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-2-Methyl-4-[(prop-1-yn-1-yl)imino]pent-2-enenitrile typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the condensation of a suitable aldehyde with a nitrile in the presence of a base. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(4E)-2-Methyl-4-[(prop-1-yn-1-yl)imino]pent-2-enenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The imine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or alcohols can be used under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

(4E)-2-Methyl-4-[(prop-1-yn-1-yl)imino]pent-2-enenitrile has several scientific research applications:

Chemistry: Used as a building block in organic synthesis.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (4E)-2-Methyl-4-[(prop-1-yn-1-yl)imino]pent-2-enenitrile exerts its effects involves interactions with specific molecular targets. The nitrile and imine groups can interact with enzymes and other proteins, potentially affecting their function. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

(E)-2-methoxy-4-(3-(4-methoxyphenyl)prop-1-en-1-yl)phenol: This compound has a similar structure but different functional groups, leading to distinct properties and applications.

(-)-carvone: Found in spearmint, this compound has different biological activities and applications.